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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 1-Chloroundecane (CAS

No. 2473-03-2), also known as undecyl chloride. The information is compiled and presented to

meet the needs of professionals in research and development who handle this chemical. The

following sections detail its physical and chemical properties, hazard classifications,

toxicological profile, and recommended safety protocols, supported by visualizations of hazard

relationships and experimental workflows.

Section 1: Chemical and Physical Properties
1-Chloroundecane is a colorless to light yellow, clear liquid.[1] Its fundamental physical and

chemical properties are crucial for understanding its behavior in a laboratory setting and for

conducting a proper risk assessment.
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Property Value Unit Source(s)

Identifiers

CAS Number 2473-03-2 - [1][2][3]

Molecular Formula C₁₁H₂₃Cl - [1][2][3]

Molecular Weight 190.75 g/mol [1][2]

IUPAC Name 1-Chloroundecane - [1]

Synonyms
Undecyl chloride, n-

Undecyl chloride
- [1]

Physical Properties

Appearance
Colorless to Light

yellow clear liquid
- [1]

Melting Point -16.9 °C [4]

Boiling Point 242 °C [2][4]

Density 0.87 g/cm³ [2][4]

Refractive Index 1.4380 - 1.4410 - [4]

Solubility &

Partitioning

Water Solubility Insoluble - [5]

LogP (Octanol/Water

Partition Coeff.)
Data not available -

Section 2: Hazard Identification and Classification
1-Chloroundecane is classified as hazardous under the Globally Harmonized System (GHS).

The primary hazards are related to eye irritation, potential carcinogenicity, and environmental

toxicity.[1][6]

GHS Hazard Classification
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Hazard Class Category Source(s)

Eye Irritation 2 [1][6]

Carcinogenicity 2 [1][6]

Specific target organ toxicity –

single exposure
3 [1][6]

Hazardous to the aquatic

environment, short-term

(Acute)

Acute 1 [1][6]

| Hazardous to the aquatic environment, long-term (Chronic) | Chronic 1 |[1][6] |

Hazard Statements (H-Statements)

Code Statement Source(s)

H319
Causes serious eye
irritation.

[1][6]

H336
May cause drowsiness or

dizziness.
[1][6][7]

H351 Suspected of causing cancer. [1][6][7]

H400 Very toxic to aquatic life. [1][6]

| H410 | Very toxic to aquatic life with long lasting effects. |[1][6][7] |

Precautionary Statements (P-Statements)
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Code Statement Source(s)

P201
Obtain special instructions
before use.

[6][8]

P202

Do not handle until all safety

precautions have been read

and understood.

[8]

P261
Avoid breathing mist or

vapours.
[6][8]

P273
Avoid release to the

environment.
[6][8]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[6][8]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

P308+P313
IF exposed or concerned: Get

medical advice/attention.
[8]

P391 Collect spillage. [8]

P405 Store locked up. [1][9]

| P501 | Dispose of contents/container to an approved waste disposal plant. |[1][9] |

Section 3: Toxicological Information
The toxicological profile of 1-Chloroundecane indicates specific target organ toxicity and

potential carcinogenicity.[1][6] However, specific quantitative data on acute toxicity, such as

LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%), are not readily available in

the reviewed sources for 1-Chloroundecane. For the related compound 1-Chlorododecane,

acute oral toxicity in rats was found to be low.[10]
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Acute Toxicity: No specific LD50 or LC50 values were found for 1-Chloroundecane.

Skin Corrosion/Irritation: While not a primary classified hazard, handling with gloves is

recommended.[8]

Serious Eye Damage/Irritation: Classified as causing serious eye irritation (Category 2).[1][6]

Respiratory or Skin Sensitization: Data not available.

Germ Cell Mutagenicity: Data not available.

Carcinogenicity: Suspected of causing cancer (Category 2).[1][6]

Reproductive Toxicity: Data not available.

Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness

(Category 3).[1][6]

Specific Target Organ Toxicity (Repeated Exposure): Data not available.

Aspiration Hazard: Data not available.

Section 4: Ecotoxicological Information
1-Chloroundecane is classified as very toxic to aquatic life, with long-lasting effects.[1][6] This

necessitates stringent controls to prevent its release into the environment.

Acute Aquatic Toxicity: Category 1 (Very toxic to aquatic life).[1][6]

Chronic Aquatic Toxicity: Category 1 (Very toxic to aquatic life with long lasting effects).[1][6]

Persistence and Degradability: The related compound 1-Chlorododecane was found to be

readily biodegradable and is not expected to be persistent in the environment.[10]

Bioaccumulative Potential: 1-Chlorododecane is expected to have a high bioaccumulation

potential.[10]

Mobility in Soil: 1-Chlorododecane is expected to have low mobility in soil.[10]
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Section 5: Experimental Methodologies
Detailed experimental protocols for 1-Chloroundecane are not provided in safety data sheets.

However, the hazard classifications are typically based on standardized testing guidelines from

organizations like the OECD (Organisation for Economic Co-operation and Development).

Acute Oral Toxicity (General Protocol - e.g., OECD Test Guideline 423) The acute oral toxicity

of a substance is commonly determined to assess the potential for adverse effects from a

single oral dose. The "Acute Toxic Class Method" (OECD 423) is a sequential testing

procedure that uses a small number of animals to assign a GHS classification.

Principle: A single dose of the substance is administered orally to a group of fasted animals

(typically rodents).

Procedure: The test proceeds in a stepwise manner using a limited number of animals at

each step. The outcome of the first step (e.g., mortality or evident toxicity) determines the

next step: either dosing at a lower concentration, dosing more animals at the same

concentration, or stopping the test.

Observation: Animals are observed for a period of up to 14 days for signs of toxicity and

mortality. Body weight is recorded, and a gross necropsy is performed on all animals at the

end of the observation period.

Endpoint: The result is not a precise LD50 value but rather an assignment to a GHS acute

toxicity hazard category based on the observed mortality at specific dose levels.

Serious Eye Irritation (General Protocol - e.g., OECD Test Guideline 405) This test evaluates

the potential of a substance to cause irritation or damage to the eye.

Principle: The test substance is applied in a single dose to the conjunctival sac of one eye of

an experimental animal (historically, the albino rabbit). The other eye remains untreated and

serves as a control.

Procedure: After application, the eye is not washed for a specified period.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at

specific intervals (e.g., 1, 24, 48, and 72 hours) after instillation. The severity of the lesions is
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scored.

Endpoint: The substance is classified based on the severity, persistence, and reversibility of

the observed eye lesions. In vitro alternatives to animal testing are now widely encouraged

and used where validated.

Section 6: Hazard Relationship and Safety Workflow
Visualizations help to clarify the logical flow from chemical properties to hazards and the

necessary safety responses.
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Caption: Logical flow from 1-Chloroundecane's properties to its hazards and required safety

measures.
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Caption: Generalized workflow for an acute oral toxicity test (OECD Acute Toxic Class Method).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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